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Introduction

Aminopropylindenes represent a significant class of compounds in medicinal chemistry, notably
as potent inhibitors of oxidosqualene cyclase (OSC), a key enzyme in cholesterol biosynthesis.
The synthesis of these molecules often employs a crucial carbon-carbon bond-forming step
utilizing a Grignard reaction. This document provides detailed application notes and protocols
for the synthesis of aminopropylindenes via the addition of cyclopropylmagnesium bromide
to an appropriate indene-based ketone precursor, such as Grundmann's ketone.

Cyclopropylmagnesium bromide is a versatile Grignard reagent that allows for the
introduction of a cyclopropyl group.[1][2][3] This organometallic compound is typically supplied
as a solution in a suitable etheral solvent like tetrahydrofuran (THF).[3] The reaction of
cyclopropylmagnesium bromide with a ketone yields a tertiary alcohol, which can then be
further functionalized to the desired aminopropylindene.

General Reaction Scheme

The core of the synthesis involves the nucleophilic addition of the cyclopropyl group from
cyclopropylmagnesium bromide to the electrophilic carbonyl carbon of an indanone
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derivative. This is followed by a series of transformations to introduce the aminopropyl side
chain.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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